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Compound of Interest

Compound Name: tert-Butylurea

Cat. No.: B072671

An In-depth Technical Guide to the Safety and Handling of tert-Butylurea

This guide provides comprehensive safety data and handling precautions for tert-Butylurea,
compiled for researchers, scientists, and professionals in drug development. The information is
derived from multiple safety data sheets and chemical databases to ensure a thorough
overview.

Chemical and Physical Properties

tert-Butylurea is a white crystalline solid.[1][2][3] Its physical and chemical properties are
essential for safe handling and storage. The data below has been aggregated for clarity.
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Property Value Source
Molecular Formula CsH12N20 [1112]
Molecular Weight 116.16 g/mol [1][2][4]
CAS Number 1118-12-3 [5]
White crystals or crystalline
Appearance [1][2]
powder
~185 °C (decomposition)[1][2
Melting Point ( P Il
[6]/178-182 °C[5]
Boiling Point 217.23 °C (rough estimate) [1112]
Density 1.0551 g/cm3 (rough estimate) [11[2]
Flash Point 52.8 °C [1]

Vapor Pressure

2.04 mmHg at 25°C

[1]

Solubility

Appreciably soluble in water
and soluble in organic solvents

like alcohols and ethers.[3]

Hazard Identification and Classification

tert-Butylurea is classified as hazardous under the OSHA Hazard Communication Standard.
[7] The primary hazards are related to acute toxicity and irritation.
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Classification Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Oral Toxicity Category 4 7]
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin[7]
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled[7]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[2]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[2][7]

Signal Word: Warning[2][7]
Hazard Symbols:

e GHSO07 (Exclamation Mark)[2]

Experimental Protocols

Detailed experimental protocols for toxicological assessments, such as the determination of
LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%), are not typically provided in
standard Safety Data Sheets. These protocols are extensive, follow specific regulatory
guidelines (e.g., OECD Test Guidelines), and are part of the complete toxicological dossiers
that are often proprietary.

The hazard classifications provided in Section 2 are derived from the results of such studies.
For example, a "Category 4" classification for acute oral toxicity indicates that the LD50 value
for the substance falls within the range of 300 to 2000 mg/kg for rats. This quantitative result is
then translated into the standardized hazard statement "Harmful if swallowed" for clear
communication of risk.

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize exposure and ensure safety.

Safe Handling

o Ventilation: Use only outdoors or in a well-ventilated area.[7] If vapors or aerosols are
generated, use local exhaust ventilation.[8]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not
eat, drink, or smoke when using this product.[7][9]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[7][8]
e Avoid Inhalation: Do not breathe dust, fumes, or sprays.[7][9]

o Equipment: Use non-sparking tools and take measures to prevent the buildup of electrostatic
charge.[8][10]

Storage

o Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][8] A
recommended storage temperature is 2-8°C.[2]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents.[8]

o Containers: Keep in suitable, closed containers for storage.[11]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are essential to prevent exposure.

o Engineering Controls: Ensure adequate ventilation, especially in confined areas.[7] Safety

showers and eye wash fountains should be available in the immediate vicinity of potential
exposure.[9]

o Eye/Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or
European Standard EN166 specifications.[7][9] A face shield may be required in situations
with a high risk of splashing.[8][9]
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» Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[7][9] A lab coat, long pants, and closed-toe shoes are mandatory.[12]

e Hand Protection: Wear protective gloves, such as nitrile or butyl rubber.[9][12] Gloves must
be inspected before use and changed immediately upon contamination.[12][13]

» Respiratory Protection: If engineering controls are insufficient or exposure limits are
exceeded, use a NIOSH-approved respirator.[9][12]

First-Aid Measures
Immediate first aid is critical in the event of exposure.
 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[7][8] If the person is not breathing, give artificial respiration.[7][9] Seek medical
attention.[7]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[7] Seek medical attention.[7]

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[7][9] Remove contact lenses if present and easy to do.[8][9] Seek
medical attention.[7]

 Ingestion: Clean the mouth with water and rinse.[7][9] Do NOT induce vomiting.[9] Seek
medical attention.[7][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), alcohol-resistant

foam, or water spray.[7][8][9]

e Hazardous Combustion Products: Thermal decomposition can generate poisonous fumes,
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz2).[7][8]
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e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[7]

Accidental Release

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[7] Evacuate unnecessary personnel and keep people away from and upwind of
the spill.[8]

e Environmental Precautions: Prevent the substance from entering sewers or public waters.[9]

o Containment and Cleanup: Sweep or shovel the spilled material into a suitable container for
disposal.[7][9] Avoid generating dust.[9]

Disposal Considerations

Dispose of all chemical waste and contaminated materials in accordance with local, state, and
federal regulations.[12][14] Waste should be collected in clearly labeled, sealed, and
compatible containers.[12] The material may be disposed of by a licensed chemical destruction
plant or through controlled incineration.[13]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of tert-Butylurea,
from initial preparation to final disposal.
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tert-Butylurea Safe Handling Workflow
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Caption: A workflow diagram for the safe handling of tert-Butylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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